5h-Tetrazole-5-thiol 5h-Tetrazole-5-thiol
Brand Name: Vulcanchem
CAS No.: 18686-81-2
VCID: VC21033709
InChI: InChI=1S/CH2N4S/c6-1-2-4-5-3-1/h1,6H
SMILES: C1(N=NN=N1)S
Molecular Formula: CH2N4S
Molecular Weight: 102.12 g/mol

5h-Tetrazole-5-thiol

CAS No.: 18686-81-2

Cat. No.: VC21033709

Molecular Formula: CH2N4S

Molecular Weight: 102.12 g/mol

* For research use only. Not for human or veterinary use.

5h-Tetrazole-5-thiol - 18686-81-2

Specification

CAS No. 18686-81-2
Molecular Formula CH2N4S
Molecular Weight 102.12 g/mol
IUPAC Name 5H-tetrazole-5-thiol
Standard InChI InChI=1S/CH2N4S/c6-1-2-4-5-3-1/h1,6H
Standard InChI Key JAAIPIWKKXCNOC-UHFFFAOYSA-N
SMILES C1(N=NN=N1)S
Canonical SMILES C1(N=NN=N1)S

Introduction

5H-Tetrazole-5-thiol is a heterocyclic compound that contains both nitrogen and sulfur atoms. It is known for its unique chemical properties and reactivity, making it a valuable compound in various fields of scientific research and industrial applications. Despite the lack of detailed information from specific sources, we can infer its significance based on related compounds and general properties of tetrazoles.

Synthesis Methods

The synthesis of tetrazole compounds generally involves the reaction of hydrazine derivatives with carbon disulfide in the presence of a base. For 5H-Tetrazole-5-thiol, a similar synthetic route might be employed, although specific conditions or reagents may vary.

Chemical Reactions and Applications

Tetrazole compounds are known to undergo various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions can lead to the formation of sulfoxides, sulfones, and other substituted tetrazole derivatives. The applications of such compounds include their use as building blocks in organic synthesis, potential bioactive compounds, and intermediates in pharmaceutical and industrial chemical production.

Comparison with Similar Compounds

Similar compounds, such as 1-Phenyl-1H-tetrazole-5-thiol, have been studied for their corrosion inhibition properties and use in organic synthesis. These compounds often exhibit unique reactivity due to their specific chemical structures.

Data Tables

Given the limited specific information on 5H-Tetrazole-5-thiol, we can provide a general overview of related compounds:

CompoundMolecular FormulaMolecular Weight (g/mol)Applications
1-Phenyl-1H-tetrazole-5-thiolC7H6N4S178.21Corrosion inhibitor, organic synthesis
1H-Tetrazole-5-thiolCH2N4S102.12Potential bioactive compound, intermediate in synthesis

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